Cas no 926190-52-5 (5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic Acid)

• Product Name: 5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic Acid
• CAS No: 926190-52-5
• MF: C₁₁H₈ClFN₂O₂
• MW: 254.644824981689
• CID: 2190636
• PubChem ID: 2474321
• Update Time: 2025-10-05

5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazole-4-carboxylic acid, 5-chloro-1-(4-fluorophenyl)-3-methyl-
• 5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic aci d
• EN300-07744
• 5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• DB-323033
• 5-chloro-1-(4-fluorophenyl)-3-methylpyrazole-4-carboxylic acid
• AKOS000122342
• SR-01000063872-1
• BMB19052
• Z57983171
• 5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylicacid
• 833-692-5
• SR-01000063872
• 926190-52-5
• MFCD06382866
• G24122
• CS-0220862
• 5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic Acid

• Inchi： 1S/C11H8ClFN2O2/c1-6-9(11(16)17)10(12)15(14-6)8-4-2-7(13)3-5-8/h2-5H,1H3,(H,16,17)
• InChI Key： HFVCCRIZAJWJSW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C)=NN1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 254.0258334Da
• Monoisotopic Mass: 254.0258334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 253-255 °C
• Boiling Point: 400.0±45.0 °C at 760 mmHg
• Flash Point: 195.7±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles